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Compound Name: Butyltrimethoxysilane

Cat. No.: B094862 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Structure of

Butyltrimethoxysilane

Abstract
This technical guide provides a comprehensive overview of n-Butyltrimethoxysilane (CAS

No: 1067-57-8), an organosilane compound widely utilized by researchers and scientists for

surface modification and as a coupling agent. The document details its chemical structure,

physicochemical properties, and core reactivity, focusing on the mechanisms of hydrolysis and

condensation. Standard experimental protocols for its characterization using modern analytical

techniques are presented, along with visualizations of its structure, reaction pathways, and

analytical workflows, to support professionals in research, development, and material science.

Chemical Structure and Identification
n-Butyltrimethoxysilane is an organosilicon compound featuring a central silicon atom

bonded to a non-hydrolyzable n-butyl group and three hydrolyzable methoxy groups.[1][2] This

dual-functionality structure allows it to act as a molecular bridge between inorganic substrates

and organic polymers.[2] The butyl chain provides a hydrophobic, non-polar interface, while the

methoxy groups serve as reactive sites for bonding to inorganic materials.[1][3]
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Caption: Molecular structure of n-Butyltrimethoxysilane.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name butyl(trimethoxy)silane[4]

CAS Number 1067-57-8[1][4][5][6]

Molecular Formula C₇H₁₈O₃Si[4][5][6][7]

Molecular Weight 178.30 g/mol [4][5][7]

SMILES CCCC--INVALID-LINK--(OC)OC[4][6]

| Synonyms | N-BUTYLTRIMETHOXYSILANE, Trimethoxybutylsilane[4][6] |
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Physicochemical Properties
Butyltrimethoxysilane is a clear to straw-colored liquid at standard conditions.[1][4] Its

physical properties are critical for handling, storage, and application processes.

Table 2: Physicochemical Data

Property Value Reference

Appearance
Clear to straw-colored
liquid with a mild odor

[1][4]

Density 0.896 g/cm³ [1]

Boiling Point 164-165 °C [7]

Melting Point <0 °C [8]

Flash Point 43.1 °C [1]

Refractive Index 1.3979 [1][7]

| Purity | ≥97.0% |[1][7] |

Chemical Reactivity and Mechanism of Action
The primary chemical reactivity of Butyltrimethoxysilane is centered around the hydrolysis of

its methoxy groups, followed by the condensation of the resulting silanol groups.[9][10] This

two-stage process is the basis for its function as a surface modifier and coupling agent.

Hydrolysis: In the presence of water, the three methoxy groups sequentially hydrolyze to form

silanol (Si-OH) groups, with methanol being released as a byproduct.[4][10] This reaction can

be catalyzed by either acids or bases.[9][11]

Condensation: The highly reactive silanol intermediates condense with each other to form

stable siloxane (Si-O-Si) bonds, resulting in oligomers or a polymer network.[9] Alternatively,

they can react with hydroxyl groups on the surface of an inorganic substrate to form a durable,

covalent bond, effectively grafting the butylsiloxane layer onto the surface.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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